N-benzyl-N'-(2-chlorophenyl)ethanediamide

• IUPAC Name: N-benzyl-N'-(2-chlorophenyl)oxamide
• InChI: InChI=1S/C15H13ClN2O2/c16-12-8-4-5-9-13(12)18-15(20)14(19)17-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,17,19)(H,18,20)
• InChI Key: UDLORWBWKUVQJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C(=O)NC2=CC=CC=C2Cl
• Molecular Formula: C15H13ClN2O2
• Molecular Weight: 288.73 g/mol

Description

N-benzyl-N’-(2-chlorophenyl)ethanediamide is a chemical compound that belongs to the class of ethanediamides It is characterized by the presence of a benzyl group and a 2-chlorophenyl group attached to the ethanediamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-N’-(2-chlorophenyl)ethanediamide typically involves the reaction of benzylamine with 2-chlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to control the reaction rate and yield. The product is then purified using techniques such as recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of N-benzyl-N’-(2-chlorophenyl)ethanediamide may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for reagent addition and temperature control can enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions

N-benzyl-N’-(2-chlorophenyl)ethanediamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding amides or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride to yield amines or alcohols.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Amides or carboxylic acids.

Reduction: Amines or alcohols.

Substitution: Derivatives with different functional groups replacing the chlorine atom.

Scientific Research Applications

N-benzyl-N’-(2-chlorophenyl)ethanediamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-benzyl-N’-(2-chlorophenyl)ethanediamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-benzyl-N’-(2,3-dichlorophenyl)ethanediamide
• N-benzyl-N’-(4-chlorophenyl)ethanediamide

Uniqueness

N-benzyl-N’-(2-chlorophenyl)ethanediamide is unique due to the specific positioning of the chlorine atom on the phenyl ring, which can influence its chemical reactivity and biological activity. This positional isomerism can result in different pharmacological profiles and applications compared to its analogs.